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Compound of Interest

Compound Name: Coumachlor

Cat. No.: B606769 Get Quote

Essential Safety and Handling Guide for
Coumachlor
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle Coumachlor.
The following procedural guidance outlines operational plans, personal protective equipment

requirements, emergency protocols, and disposal methods to ensure a safe laboratory

environment.

Hazard Identification and Classification
Coumachlor is a first-generation anticoagulant rodenticide.[1][2][3] It functions as a vitamin K

antagonist, inhibiting blood coagulation and potentially causing severe internal hemorrhaging

upon exposure.[2][3][4] It is classified as harmful if swallowed and may cause damage to

organs through prolonged or repeated exposure.[4][5]
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 4
H302: Harmful if
swallowed

GHS07

Specific Target Organ

Toxicity, Repeated

Exposure

2

H373: May cause

damage to organs

through prolonged or

repeated exposure

GHS08

| Hazardous to the Aquatic Environment, Long-Term Hazard | 3 | H412: Harmful to aquatic life

with long lasting effects | None |

Personal Protective Equipment (PPE) Plan
A comprehensive PPE plan is mandatory to prevent exposure when handling Coumachlor.
The following equipment should be worn at all times within the designated handling area.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Use impermeable gloves.[5]

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.

Eyes/Face
Safety glasses with side

shields or a face shield

Must be worn to protect

against splashes or airborne

particles.[6]

Body
Laboratory coat or chemical-

resistant coveralls

A lab coat is standard. For

tasks with a higher risk of

splashes or dust generation,

wear suitable protective

clothing.[7] Contaminated

clothing should be segregated

and decontaminated before

reuse.[4]

Respiratory
Not generally required with

adequate ventilation

Work in a well-ventilated area

or a chemical fume hood to

avoid the formation of dust and

aerosols.[7] Do not breathe

dust, fumes, or vapors.[5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for minimizing risk.

1. Pre-Operational Checks:

Ensure the work area is well-ventilated.[7]

Locate the nearest emergency eyewash station and safety shower before beginning work.[8]
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Verify that all required PPE is available and in good condition.

Keep a spill kit readily accessible.

Confirm that all containers are properly labeled and free from damage.

2. Handling Coumachlor:

Avoid all direct contact with the skin and eyes.[7]

Handle the substance in a manner that minimizes dust and aerosol generation.[7]

Do not eat, drink, or smoke in the designated handling area.[6]

Keep Coumachlor away from foodstuffs, beverages, and animal feed.[5]

Use non-sparking tools if there is any risk of static discharge.[7]

3. Post-Operational Procedures:

Securely close all containers of Coumachlor.

Decontaminate the work surface thoroughly.

Remove PPE carefully to avoid cross-contamination.

Wash hands and any exposed skin thoroughly with soap and water after handling.[5][6][7]

Properly store or dispose of PPE according to the disposal plan.

Emergency Response Protocol
Immediate and appropriate action is critical in the event of an emergency. Symptoms of

exposure may be delayed for several hours; medical observation for at least 48 hours is

recommended after any significant exposure.[5]

Exposure Response:
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Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected area with

soap and plenty of water.[7]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids open.[5] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[7] Seek

immediate medical attention.

Ingestion:Do not induce vomiting.[7] Rinse the mouth with water.[5][7] Call a poison control

center or doctor immediately for treatment advice.[5][6] The primary antidote for coumarin-

based anticoagulant poisoning is Vitamin K1 therapy.[4]

Spill Response:

Evacuate all non-essential personnel from the immediate area.

Wear appropriate PPE, including respiratory protection if dust is present.

Prevent further spread of the spill. For liquid spills, use an absorbent, non-combustible

material like sand or earth to contain it.[6]

Carefully collect the spilled material and place it into a suitable, sealed container for disposal.

[7]

Clean the spill area thoroughly to remove any residual contamination.[6]

Avoid allowing the substance to enter drains, sewers, or water courses.[5][7]
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Exposure Incident Occurs

Identify Exposure Type

Skin Contact

 Skin

Eye Contact

 Eye

Inhalation

 Inhalation

Ingestion

 Ingestion

Remove contaminated clothing;
Wash with soap and water.

Flush with water for 15 mins;
Hold eyelids open.

Move to fresh air;
Provide oxygen if needed.

Rinse mouth with water;
DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for emergency response to Coumachlor exposure.

Disposal Plan
Coumachlor and its containers require special disposal procedures and must not be mixed

with general household waste.[5]

Waste Collection:

Collect all Coumachlor waste, including contaminated spill cleanup materials and

disposable PPE, in clearly labeled, sealed, and suitable containers.[7]
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Storage:

Store waste containers in a cool, dry, and well-ventilated area away from incompatible

materials.[7]

Disposal Method:

Disposal must be carried out in accordance with all local, regional, and national

regulations.[5]

The preferred methods are treatment at a licensed chemical destruction facility or

controlled incineration with flue gas scrubbing.[7]

Do not allow the product to reach any sewage system or water source.[5][7]

Container Decontamination:

Empty containers should be triple-rinsed (or equivalent) before being offered for recycling

or reconditioning.[7] Alternatively, puncture them to prevent reuse and dispose of them in a

sanitary landfill if permitted by local regulations.[7]

Quantitative Toxicological Data
The following data summarizes the acute oral toxicity of Coumachlor in animal studies.

Test Type Species Value

LD50 (Oral) Rat 900 mg/kg

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.targetmol.com/attachment/sds/8FAC6FD1-42FD-41B2-B7B2-84768F6B4476/T20616
https://bg.cpachem.com/msds?num=SB31980&dnl=sd_-_Coumachlor_%5BCAS_81-82-3%5D_%28SB31980%29_%28EU%29.pdf
https://www.targetmol.com/attachment/sds/8FAC6FD1-42FD-41B2-B7B2-84768F6B4476/T20616
https://bg.cpachem.com/msds?num=SB31980&dnl=sd_-_Coumachlor_%5BCAS_81-82-3%5D_%28SB31980%29_%28EU%29.pdf
https://www.targetmol.com/attachment/sds/8FAC6FD1-42FD-41B2-B7B2-84768F6B4476/T20616
https://www.targetmol.com/attachment/sds/8FAC6FD1-42FD-41B2-B7B2-84768F6B4476/T20616
https://www.targetmol.com/attachment/sds/8FAC6FD1-42FD-41B2-B7B2-84768F6B4476/T20616
https://www.benchchem.com/product/b606769?utm_src=pdf-body
https://www.benchchem.com/product/b606769?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Coumachlor [sitem.herts.ac.uk]

2. Coumachlor - Hazardous Agents | Haz-Map [haz-map.com]

3. Coumachlor - Wikipedia [en.wikipedia.org]

4. (+-)-Coumachlor | C19H15ClO4 | CID 54682651 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. bg.cpachem.com [bg.cpachem.com]

6. cdn.chemservice.com [cdn.chemservice.com]

7. targetmol.com [targetmol.com]

8. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

To cite this document: BenchChem. [Personal protective equipment for handling
Coumachlor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606769#personal-protective-equipment-for-handling-
coumachlor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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